N-cyclohexyl-2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N-cyclohexyl-N'-[(E)-(4-propan-2-ylphenyl)methylideneamino]oxamide
• InChI: InChI=1S/C18H25N3O2/c1-13(2)15-10-8-14(9-11-15)12-19-21-18(23)17(22)20-16-6-4-3-5-7-16/h8-13,16H,3-7H2,1-2H3,(H,20,22)(H,21,23)/b19-12+
• InChI Key: OZXZGXNZMDEUKW-XDHOZWIPSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=NNC(=O)C(=O)NC2CCCCC2
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=N/NC(=O)C(=O)NC2CCCCC2
• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol

Description

N-cyclohexyl-2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoacetamide, commonly known as CHIR99021, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential applications in stem cell research and cancer therapy. It is a selective inhibitor of glycogen synthase kinase 3 (GSK-3) and has been shown to promote self-renewal and pluripotency in stem cells.

Mechanism of Action

CHIR99021 selectively inhibits N-cyclohexyl-2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoacetamide, an enzyme that plays a key role in a variety of cellular processes, including glycogen metabolism, cell cycle regulation, and gene expression. By inhibiting N-cyclohexyl-2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoacetamide, CHIR99021 promotes the activation of the Wnt signaling pathway, leading to increased self-renewal and pluripotency in stem cells.
Biochemical and Physiological Effects:
CHIR99021 has been shown to have a variety of biochemical and physiological effects, including the promotion of self-renewal and pluripotency in stem cells, the inhibition of cell proliferation in cancer cells, and the modulation of insulin signaling pathways. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of CHIR99021 is its ability to promote self-renewal and pluripotency in stem cells, making it an ideal tool for stem cell research. However, there are also some limitations to its use, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are a number of potential future directions for research involving CHIR99021. One area of focus is the development of more efficient and cost-effective synthesis methods for the compound. Additionally, there is ongoing research into the potential applications of CHIR99021 in cancer therapy and the treatment of neurodegenerative diseases. Finally, there is a need for further research into the potential side effects of CHIR99021 and its long-term effects on cellular function.

Scientific Research Applications

CHIR99021 has a wide range of applications in scientific research, particularly in stem cell research. It has been shown to promote self-renewal and pluripotency in stem cells by inhibiting N-cyclohexyl-2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoacetamide, a key regulator of the Wnt signaling pathway. This pathway plays a critical role in stem cell differentiation and development, and the use of CHIR99021 has been shown to enhance the efficiency of stem cell culture and differentiation protocols.